Cas no 142523-67-9 (Benzene,1,2-dichloro-4-(iodomethyl)-)

• Product Name: Benzene,1,2-dichloro-4-(iodomethyl)-
• CAS No: 142523-67-9
• MF: C₇H₅Cl₂I
• MW: 286.925072431564
• MDL: MFCD06410705
• CID: 105844
• PubChem ID: 2763021
• Update Time: 2025-06-25

Benzene,1,2-dichloro-4-(iodomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2-dichloro-4-(iodomethyl)-
• 1,2-Dichloro-4-(iodomethyl)benzene
• 3,4-DICHLOROBENZYL IODIDE
• 1,2-dichloro-4-iodomethyl-benzene
• 3,4-Dichlor-benzyljodid
• Benzene,1,2-dichloro-4-(iodomethyl)
• 142523-67-9
• 3,4-DICHLOROBENZYLIODIDE
• CS-0320940
• FT-0710843
• SCHEMBL9663794
• DTXSID40376670
• MFCD06410705
• AS-9051
• AKOS014115039

• MDL： MFCD06410705
• Inchi： 1S/C7H5Cl2I/c8-6-2-1-5(4-10)3-7(6)9/h1-3H,4H2
• InChI Key： ADWOWXDEIUANIT-UHFFFAOYSA-N
• SMILES： ICC1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Exact Mass: 285.88100
• Monoisotopic Mass: 285.88130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.92840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Benzene,1,2-dichloro-4-(iodomethyl)-

Chemical Profile of Benzene,1,2-dichloro-4-(iodomethyl) (CAS No. 142523-67-9)

Benzene,1,2-dichloro-4-(iodomethyl) (CAS No. 142523-67-9) is a significant intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its chloro and iodomethyl substituents, exhibits unique reactivity that makes it valuable for constructing complex molecular frameworks. Its structural features allow for diverse transformations, including nucleophilic substitution and metal-catalyzed cross-coupling reactions, which are pivotal in modern synthetic methodologies.

The< strong>chloro and< strong>iodomethyl functional groups in Benzene,1,2-dichloro-4-(iodomethyl) contribute to its versatility as a synthetic building block. The presence of chlorine atoms enhances electrophilic aromatic substitution reactions, while the iodomethyl group serves as a convenient handle for palladium-catalyzed coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the construction of biaryl structures and heterocyclic compounds, which are prevalent in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies based on small-molecule inhibitors. Benzene,1,2-dichloro-4-(iodomethyl) has been utilized in the synthesis of several lead compounds that exhibit promising biological activity. For instance, derivatives of this compound have been explored as kinase inhibitors and antiviral agents. The ability to introduce diverse substituents while maintaining structural integrity makes it an attractive candidate for drug discovery programs.

The< strong>Suzuki-Miyaura coupling, a cornerstone of modern organic synthesis, has been particularly instrumental in leveraging Benzene,1,2-dichloro-4-(iodomethyl). This reaction allows for the formation of carbon-carbon bonds between aryl or vinyl halides and boronic acids or esters under palladium catalysis. Researchers have harnessed this transformation to construct complex scaffolds found in natural products and drug candidates. The efficiency and selectivity of the Suzuki-Miyaura reaction have made it indispensable in both academic and industrial settings.

Moreover, the< strong>iodomethyl group can be further functionalized through various chemical transformations. For example, it can be oxidized to an iodonium ion or reduced to a methyl group, depending on the desired outcome. These modifications expand the synthetic utility of Benzene,1,2-dichloro-4-(iodomethyl), enabling access to a wide range of derivatives with tailored properties. Such flexibility is crucial for optimizing biological activity and pharmacokinetic profiles in drug development.

The agrochemical sector also benefits from the reactivity of Benzene,1,2-dichloro-4-(iodomethyl). Its incorporation into pesticide and herbicide formulations has led to the development of novel compounds with enhanced efficacy and environmental compatibility. By modifying its structure through strategic functionalization, chemists can fine-tune the properties of these agrochemicals to meet specific agricultural needs. This underscores the compound's broad applicability beyond pharmaceuticals.

Recent advances in flow chemistry have further expanded the synthetic possibilities of Benzene,1,2-dichloro-4-(iodomethyl). Continuous-flow reactors provide controlled reaction conditions that enhance yield and purity while minimizing waste. This approach aligns with green chemistry principles and offers a sustainable alternative to traditional batch processing. The integration of flow chemistry with palladium-catalyzed reactions has been particularly effective in synthesizing complex molecules derived from this intermediate.

The< strong>metal-catalyzed cross-coupling reactions facilitated by Benzene,1,2-dichloro-4-(iodomethyl) are not limited to Suzuki-Miyaura couplings. Other transformations such as Heck reactions and Buchwald-Hartwig aminations have also been explored using this compound as a precursor. These reactions enable the introduction of nitrogen-containing heterocycles into molecular frameworks, which are essential components of many biologically active agents. The versatility of these transformations underscores the importance of< strong>Benzene,< strong>1,< strong>2-dichloro-4-(iodomethyl) (CAS No. 142523-67-9) in modern synthetic chemistry.

In conclusion, Benzene,1,2-dichloro-4-(iodomethyl) (CAS No. 142523-67-9) is a multifaceted intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that are critical for constructing complex molecular architectures. The continued exploration of its reactivity through advanced methodologies such as flow chemistry and metal-catalyzed cross-coupling reactions promises to unlock new possibilities in drug discovery and material science.